N-(4-ethylphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chemical compounds with complex structures, such as "N-(4-ethylphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide", play a crucial role in various fields of science, including medicinal chemistry, due to their potential biological activities. The study of such compounds often involves detailed synthesis procedures, structural analysis, and exploration of their chemical and physical properties.
Synthesis Analysis
The synthesis of complex molecules typically involves multi-step reactions, starting from simpler precursors. For example, the synthesis of similar compounds involves the condensation of amines with appropriate aldehydes or ketones, followed by cyclization reactions to form the core structure, with further functionalization to introduce specific substituents (Gangjee et al., 2009).
Molecular Structure Analysis
The determination of molecular structure is crucial for understanding the compound's properties and reactivity. Techniques such as X-ray crystallography provide detailed insights into the three-dimensional arrangement of atoms within a molecule, revealing intramolecular interactions and conformational preferences (Subasri et al., 2016).
Chemical Reactions and Properties
The reactivity of a compound is influenced by its functional groups and overall molecular structure. Studies often explore various chemical reactions, including substitutions, additions, or eliminations, to understand the compound's behavior under different conditions. The presence of specific functional groups can confer unique reactivity patterns, making such compounds valuable in synthetic chemistry (Mazzone et al., 1987).
Physical Properties Analysis
The physical properties of a compound, such as melting point, boiling point, solubility, and crystal structure, are essential for predicting its behavior in various environments. These properties are often determined experimentally and used to guide the development of new compounds with desired characteristics (Cossar et al., 2018).
Chemical Properties Analysis
Chemical properties, including acidity, basicity, reactivity towards specific reagents, and stability under various conditions, are fundamental for understanding how a compound interacts with biological systems or participates in chemical reactions. Studies often focus on identifying functional groups and assessing their reactivity (Farouk et al., 2021).
properties
IUPAC Name |
N-(4-ethylphenyl)-2-[[5-(4-methylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4S2/c1-3-15-6-8-16(9-7-15)23-19(25)13-29-21-22-12-18(20(26)24-21)30(27,28)17-10-4-14(2)5-11-17/h4-12H,3,13H2,1-2H3,(H,23,25)(H,22,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHRMORKJVKXWKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.